![molecular formula C22H49N4O6P B034140 Arginine hexyldecyl phosphate CAS No. 111129-35-2](/img/structure/B34140.png)
Arginine hexyldecyl phosphate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Arginine hexyldecyl phosphate (AHDP) is a synthetic cationic lipid that has gained attention in the field of gene therapy due to its ability to efficiently deliver nucleic acids to target cells. AHDP has been found to have high transfection efficiency and low toxicity, making it a promising candidate for gene therapy applications.
Mechanism of Action
Arginine hexyldecyl phosphate forms cationic liposomes when mixed with nucleic acids. The positively charged liposomes interact with the negatively charged cell membrane, leading to endocytosis and uptake of the nucleic acids by the target cells. The liposomes then release the nucleic acids into the cytoplasm, where they can exert their biological effects.
Biochemical and Physiological Effects:
This compound has been found to have low toxicity and minimal immune response in vitro and in vivo. It has also been shown to have a long circulation time in the bloodstream, making it a promising candidate for systemic delivery of nucleic acids. In addition, this compound has been found to enhance the stability and activity of nucleic acids, leading to increased gene expression and knockdown efficiency.
Advantages and Limitations for Lab Experiments
Arginine hexyldecyl phosphate has several advantages for lab experiments, including high transfection efficiency, low toxicity, and easy synthesis. However, it also has some limitations, such as its relatively high cost and the need for optimization of transfection conditions for different cell types.
Future Directions
There are several future directions for research on Arginine hexyldecyl phosphate. One area of interest is the development of this compound-based nanoparticles for targeted delivery of nucleic acids to specific tissues or cells. Another area of research is the optimization of this compound transfection conditions for different cell types and nucleic acid payloads. Finally, the development of this compound-based therapeutics for gene therapy applications is a promising area of research.
Synthesis Methods
Arginine hexyldecyl phosphate is synthesized by combining hexyldecylamine and arginine in a solvent mixture of chloroform and methanol. The mixture is then heated and stirred to form a white precipitate, which is purified by recrystallization. The resulting this compound is a white powder that is soluble in water and organic solvents.
Scientific Research Applications
Arginine hexyldecyl phosphate has been extensively studied for its ability to deliver nucleic acids to target cells. It has been shown to have high transfection efficiency in a variety of cell types, including cancer cells, primary cells, and stem cells. This compound has also been used to deliver siRNA, miRNA, and plasmid DNA for gene knockdown and overexpression studies.
Properties
111129-35-2 | |
Molecular Formula |
C22H49N4O6P |
Molecular Weight |
496.6 g/mol |
IUPAC Name |
(2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid;2-hexyldecyl dihydrogen phosphate |
InChI |
InChI=1S/C16H35O4P.C6H14N4O2/c1-3-5-7-9-10-12-14-16(13-11-8-6-4-2)15-20-21(17,18)19;7-4(5(11)12)2-1-3-10-6(8)9/h16H,3-15H2,1-2H3,(H2,17,18,19);4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t;4-/m.0/s1 |
InChI Key |
IQPVSJCZOBXLRX-VWMHFEHESA-N |
Isomeric SMILES |
CCCCCCCCC(CCCCCC)COP(=O)(O)O.C(C[C@@H](C(=O)O)N)CN=C(N)N |
SMILES |
CCCCCCCCC(CCCCCC)COP(=O)(O)O.C(CC(C(=O)O)N)CN=C(N)N |
Canonical SMILES |
CCCCCCCCC(CCCCCC)COP(=O)(O)O.C(CC(C(=O)O)N)CN=C(N)N |
synonyms |
ARGININE HEXYLDECYL PHOSPHATE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.